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Compound of Interest

Compound Name: 4-Bromo-2,6-diethylaniline

Cat. No.: B1268459

An In-depth Technical Guide to 4-Bromo-2,6-
diethylaniline

This technical guide provides a comprehensive overview of the core physical and chemical
properties, experimental protocols, and applications of 4-Bromo-2,6-diethylaniline. The
information is tailored for researchers, scientists, and professionals engaged in drug
development and organic synthesis.

Core Properties of 4-Bromo-2,6-diethylaniline

4-Bromo-2,6-diethylaniline is a substituted aniline derivative with significant applications as
an intermediate in organic synthesis, particularly in the development of pharmaceuticals. Its
chemical structure features a bromine atom at the para-position and two ethyl groups at the
ortho-positions relative to the amino group on the benzene ring.

Physical and Chemical Properties

The key physical and chemical properties of 4-Bromo-2,6-diethylaniline are summarized in
the table below for easy reference.
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Property Value

CAS Number 56746-19-1[1][2][3]

IUPAC Name 4-Bromo-2,6-diethylaniline
Synonyms 2,6-Diethyl-4-bromoaniline[1][2]

Molecular Formula

C10H14BrN[1][3]

Molecular Weight 228.13 g/mol [1][3]

Appearance Light yellow to brown clear liquid[1][2]

Boiling Point 134 °C at 3 mmHg[1][4]

Density 1.33 g/cm3[4]

Refractive Index 1.58[1]

Solubility Slightly soluble in Chloroform and Methanol[4]
Purity >98.0% (GC)[1][2]

Spectral Data

The following table summarizes the *H NMR spectral data for 4-Bromo-2,6-diethylaniline.

Parameter Value
Solvent CDCI3[5]
Reference TMS[5]
Temperature 297K][5]

Chemical Shift (ppm)

7.048 (A), 3.58 (B), 2.448 (C), 1.219 (D)[6]

Experimental Protocols

Synthesis of 4-Bromo-2,6-diethylaniline

A common method for the synthesis of 4-bromoanilines is through the electrophilic bromination

of the corresponding aniline. The following protocol is a representative procedure for the
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synthesis of 4-bromo-2,6-dialkylanilines.

Workflow for the Synthesis of 4-Bromo-2,6-diethylaniline

Reaction Setup

Dissolve 2,6-diethylaniline in a suitable solvent

\

Add excess hydrochloric acid to form the anilinium salt

Y

Cool the reaction mixture to 0 °C in an ice bath

Bromination
A

Slowly add liquid bromine or bromine vapor

Y

Allow the reaction to proceed at room temperature

\

Monitor reaction progress using TLC

Work-up a;;d Isolation

Observe for the formation of a precipitate

Y

Filter the solid product

\

Neutralize with a saturated sodium carbonate solution

Y

Extract the product with an organic solvent (e.g., petroleum ether)

Purification
A\

Dry the organic phase with sodium sulfate

\

Concentrate the solution under vacuum

\

Induce crystallization by cooling

Obtain pure 4-Bromo-2,6-diethylaniline
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Caption: A logical workflow for the synthesis of 4-Bromo-2,6-diethylaniline.
Methodology:

e Salt Formation: 2,6-diethylaniline is dissolved in an aqueous medium, and excess
hydrochloric acid is added to protonate the amino group, forming the anilinium salt. This step
is crucial for directing the bromination to the para position.[7]

e Cooling: The reaction mixture is cooled to 0 °C using an ice bath to control the exothermic
reaction.[7]

e Bromination: Liquid bromine or bromine vapor is added slowly to the cooled solution over a
period of time (e.g., 2 hours).[7] The reaction progress is monitored by thin-layer
chromatography (TLC).[7]

e Work-up: Upon completion, a precipitate is typically formed. The solid is filtered and then
neutralized with a saturated aqueous solution of sodium carbonate to deprotonate the
anilinium salt and liberate the free amine.[7]

o Extraction and Purification: The product is extracted into an organic solvent like petroleum
ether. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated
under reduced pressure. The crude product can be further purified by recrystallization, often
by cooling a hot saturated solution to a low temperature (e.g., -10 °C) for an extended period
(e.g., 12 hours) to yield pure crystals.[7]

Chemical Reactivity and Stability

Chemical Structure and Reactivity
Caption: Chemical structure and key reactive sites of 4-Bromo-2,6-diethylaniline.

4-Bromo-2,6-diethylaniline exhibits reactivity characteristic of substituted anilines. The amino
group is nucleophilic and can participate in reactions such as acylation and alkylation. The
aromatic ring can undergo further electrophilic substitution, although the existing substituents
will influence the position of the incoming electrophile. The bromine atom can be displaced
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through nucleophilic aromatic substitution under certain conditions or participate in cross-
coupling reactions.

The compound is noted to be sensitive to light, air, and heat, and it is recommended to be
stored under an inert gas atmosphere and refrigerated (0-10°C) for long-term stability.[1]

Applications in Drug Discovery

A significant application of 4-Bromo-2,6-diethylaniline is in the synthesis of substituted
indazole and benzoxazolone amino acids. These synthesized compounds serve as surrogates
for D-tyrosine in the development of highly potent antagonists for the Calcitonin Gene-Related
Peptide (CGRP) receptor.[8] CGRP receptor antagonists are a class of drugs used in the
treatment of migraines.

Simplified CGRP Receptor Antagonism Pathway

With Antagonist
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(from 4-Bromo-2,6-diethylaniline derivative)
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Click to download full resolution via product page

Caption: Simplified pathway showing CGRP receptor antagonism.

Safety Information

4-Bromo-2,6-diethylaniline is harmful if swallowed, in contact with skin, or if inhaled.[2] It
causes skin and serious eye irritation.[1] It is crucial to handle this chemical with appropriate
personal protective equipment (PPE), including gloves, protective clothing, and eye/face
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protection.[1][2] Work should be conducted in a well-ventilated area, and exposure to dust,
fumes, gas, mist, vapors, or spray should be avoided.[1] In case of contact or inhalation, it is
advised to seek medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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